Cas no 2138182-33-7 (3-Hydrazinyl-6-methyl-2-(propan-2-yl)quinoline)

• Product Name: 3-Hydrazinyl-6-methyl-2-(propan-2-yl)quinoline
• CAS No: 2138182-33-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6026943
• PubChem ID: 165464847
• Update Time: 2025-06-09

3-Hydrazinyl-6-methyl-2-(propan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• EN300-801702
• 2138182-33-7
• 3-hydrazinyl-6-methyl-2-(propan-2-yl)quinoline
• 3-Hydrazinyl-6-methyl-2-(propan-2-yl)quinoline

• Inchi： 1S/C13H17N3/c1-8(2)13-12(16-14)7-10-6-9(3)4-5-11(10)15-13/h4-8,16H,14H2,1-3H3
• InChI Key： YGRSSONMRJHGCV-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C=C(C=1C(C)C)NN

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.9Ų

Additional information on 3-Hydrazinyl-6-methyl-2-(propan-2-yl)quinoline

Introduction to 3-Hydrazinyl-6-methyl-2-(propan-2-yl)quinoline (CAS No. 2138182-33-7) in Modern Chemical and Pharmaceutical Research

3-Hydrazinyl-6-methyl-2-(propan-2-yl)quinoline, identified by the chemical identifier CAS No. 2138182-33-7, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the quinoline family, a class of molecules well-documented for their broad spectrum of pharmacological applications, including antimicrobial, antimalarial, and anticancer effects. The presence of a hydrazine substituent at the 3-position and a propyl group at the 2-position introduces specific reactivity and functionality that make this derivative particularly intriguing for medicinal chemists.

The structural framework of 3-hydrazinyl-6-methyl-2-(propan-2-yl)quinoline combines the aromatic stability of the quinoline core with the reactivity of the hydrazine moiety, which can participate in various chemical transformations such as condensation reactions with carbonyl compounds, leading to Schiff base derivatives. These derivatives have been extensively studied for their potential applications in coordination chemistry and as precursors to more complex pharmacophores. The methyl and propyl substituents further modulate the electronic and steric properties of the molecule, influencing its solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been a surge in research focused on quinoline derivatives as candidates for therapeutic intervention in various diseases. The hydrazine group in 3-hydrazinyl-6-methyl-2-(propan-2-yl)quinoline has been particularly explored for its ability to form stable bonds with transition metals, which is a key feature in developing metal-based anticancer agents. For instance, studies have demonstrated that quinoline-based hydrazines can act as ligands for platinum or ruthenium complexes, yielding compounds with potent cytotoxic effects against cancer cell lines. This area of research is highly relevant given the increasing prevalence of multidrug-resistant cancers and the need for novel chemotherapeutic strategies.

Moreover, the compound's potential as an intermediate in drug synthesis has been highlighted in several synthetic chemistry studies. The hydrazine functionality allows for facile functionalization through reactions such as azide-alkyne cycloadditions or copper-catalyzed coupling reactions, enabling the construction of more elaborate molecular architectures. Such synthetic versatility is crucial for medicinal chemists who aim to optimize lead compounds through structure-activity relationship (SAR) studies. The propyl group at the 2-position also provides a handle for further derivatization, allowing chemists to explore modifications that could enhance pharmacokinetic properties such as bioavailability or reduce toxicity.

The pharmacological profile of 3-hydrazinyl-6-methyl-2-(propan-2-yl)quinoline has been investigated in several preclinical models. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with bacterial enzymes has been explored, revealing potential applications in combating antibiotic-resistant strains. These findings underscore the compound's significance as a scaffold for developing novel therapeutic agents.

From a computational chemistry perspective, 3-hydrazinyl-6-methyl-2-(propan-2-yl)quinoline has been subjected to molecular modeling studies to understand its binding mode with biological targets. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with proteins and nucleic acids. These computational approaches are essential for rational drug design, allowing researchers to predict binding affinities and optimize molecular interactions before conducting costly experimental trials.

The synthesis of 3-hydrazinyl-6-methyl-2-(propan-2-yl)quinoline presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step processes starting from readily available quinoline precursors, often requiring careful control of reaction conditions to avoid side products. However, recent advances in catalytic systems have enabled more efficient synthetic routes, reducing reaction times and improving yields. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the propyl group with high selectivity, while transition-metal-catalyzed hydrazination reactions have streamlined the introduction of the hydrazine moiety.

The environmental impact of synthesizing 3-hydrazinyl-6-methyl-2-(propan-2-yl)quinoline has also been a focus of recent research efforts. Green chemistry principles have been applied to develop more sustainable synthetic protocols, including solvent-free reactions and catalytic systems that minimize waste generation. Such approaches align with global initiatives aimed at reducing the ecological footprint of pharmaceutical manufacturing processes. By incorporating green chemistry practices into the synthesis of this compound, researchers can ensure that its production is both efficient and environmentally responsible.

In conclusion,3-hydrazinyl-6-methyl-2-(propan-2-y)quinoline (CAS No. 2138182-33-) represents a fascinating molecule with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases, while its synthetic accessibility makes it a valuable scaffold for medicinal chemistry investigations. As research continues to uncover new applications for this compound,3-hydrazinyl--hydrazinyl--methyl--prop--methyl--prop--methyl--prop--methyl--prop--methyl--prop--methyl--prop--methyl--prop--methyl--prop--methyl--prop--methyl--prop hydrazine will undoubtedly play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.